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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the basic chemical structure of
Cytosporin C, a cyclic undecapeptide belonging to the cyclosporin family of fungal
metabolites. It details its physicochemical properties, spectroscopic characterization, and
biosynthetic pathway, offering valuable information for professionals in pharmacology and
medicinal chemistry.

Core Chemical Structure

Cytosporin C is a non-polar cyclic oligopeptide isolated from fungi such as Tolypocladium
inflatum.[1][2][3] Structurally, it is a close analog of the well-known immunosuppressant
Cyclosporin A. The primary difference lies in the amino acid residue at position 2; in
Cytosporin C, the L-aminobutyric acid (Abu) found in Cyclosporin A is replaced by L-threonine
(Thr).[4] Like other cyclosporins, it is a homodetic cyclic peptide containing several N-
methylated amino acids and a unique C9-amino acid.[3][5]

The molecule is composed of 11 amino acids, with a sequence that includes both standard and
non-standard residues. Its cyclic nature and the presence of N-methylated peptide bonds
contribute to its conformational flexibility and ability to cross cell membranes.[6]
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IUPAC Name: (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-[(1R)-1-hydroxyethyl]-33-
[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-
tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-
undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone.[2][5]

Physicochemical and Quantitative Data

The key quantitative properties of Cytosporin C are summarized in the table below, providing
a clear reference for experimental design and analysis.

Property Value Source(s)
Molecular Formula Ce62H111N11013 [1112]5]
Molecular Weight 1218.6 g/mol [1112][5]
Monoisotopic Mass 1217.83628264 Da [5]

CAS Number 59787-61-0 [1]12]15]
Appearance White to Off-white Solid [2]

DMF: 20 mg/mlEthanol: 14
mg/mIDMSO: 3

Solubility [1]
mg/mIDMF:PBS (pH 7.2) (1:3):
0.25 mg/ml

Purity (Typical) >95% [1]

Experimental Protocols and Characterization

The elucidation and verification of Cytosporin C's structure rely on several advanced analytical
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution NMR is a primary tool for
the structural characterization of Cytosporin C.

¢ Objective: To assign the proton (*H) and carbon (*3C) signals and determine the three-
dimensional structure of the molecule in solution.[7][8]
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o Methodology:

o Sample Preparation: A 1.5 mM solution of Cytosporin C is prepared in a suitable
deuterated solvent, such as acetonitrile (CDsCN) for nonpolar environments or in
dodecylphosphocholine (DPC) micelles in D20 for membrane-mimicking environments.[7]

o Data Acquisition: A suite of one-dimensional (*H) and two-dimensional NMR experiments
are performed, including TOCSY (Total Correlation Spectroscopy), HSQC (Heteronuclear
Single Quantum Coherence), and NOESY (Nuclear Overhauser Effect Spectroscopy).[6]

[7]

o Analysis: The spectra are analyzed to assign chemical shifts for the amide, alpha, and
beta protons of each amino acid residue.[7] The HSQC spectrum correlates protons with
their directly attached carbons, while TOCSY identifies protons within the same amino acid
spin system. NOESY provides through-space correlations, which are crucial for defining
the peptide's conformation.[6]

Mass Spectrometry (MS): Mass spectrometry is used to determine the exact molecular weight
and to deduce the amino acid sequence through fragmentation analysis.

o Objective: To confirm the elemental composition and sequence of Cytosporin C and its

analogs.
o Methodology:

o Technique: High-Performance Liquid Chromatography coupled with Electrospray
lonization and an lon Trap Mass Spectrometer (HPLC-ESI-ion trap MSn) is highly effective.

[4]
o Procedure: The sample is separated via HPLC and introduced into the mass spectrometer.

o Analysis: The initial MS scan confirms the molecular ion peak. Subsequent tandem MS
(MSr) experiments are performed by isolating and fragmenting the parent ion and its
subsequent fragments. The resulting fragmentation patterns are complex due to the cyclic
structure but can be meticulously analyzed to confirm the sequence and identify the
specific amino acid residues.[4]
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Biosynthesis: Cytosporin C is synthesized non-ribosomally by the multifunctional enzyme,
cyclosporin synthetase.[9]

e Mechanism: The synthesis follows a thiotemplate mechanism common to nonribosomal
peptide synthetases (NRPS).

o Adenylation (A-domain): Selects and activates specific amino acids as aminoacyl
adenylates.

o Thiolation (T-domain): Covalently tethers the activated amino acids to the enzyme via a
phosphopantetheine arm.

o Condensation (C-domain): Catalyzes peptide bond formation between the growing peptide
chain and the next amino acid.

o N-methylation (MT-domain): Specific N-methyltransferase domains methylate certain
amino acid residues using S-adenosyl methionine as a methyl donor.[9]

o Cyclization (TE-domain): A terminal thioesterase domain releases the completed linear
peptide and catalyzes its intramolecular cyclization to yield the final product.[9]

Total Synthesis: The chemical synthesis of cyclosporins is a complex undertaking due to the
presence of sterically hindered N-methylated peptide bonds.

o Objective: To chemically synthesize Cytosporin C and its analogs for structure-activity
relationship studies.

» Methodology: One novel approach utilizes isonitrile coupling reactions.

o Strategy: This method leverages the unique reactivity of isonitriles to form challenging
secondary and tertiary amide bonds.[10]

o Key Reactions: The synthesis may involve microwave-mediated carboxylic acid-isonitrile
couplings, thioacid-isonitrile couplings, and isonitrile-mediated couplings of acids with
amines.[10] This approach can reduce the need for extensive protecting group chemistry
and shorten reaction times compared to standard peptide coupling reagents.[10]
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Visualization of Biosynthetic Pathway

The following diagram illustrates the logical workflow of Cytosporin C's synthesis by a Non-
Ribosomal Peptide Synthetase (NRPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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